Cas no 1104071-55-7 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole
• CAS No: 1104071-55-7
• MF: C₁₃H₁₆BNO₂S
• MW: 261.14764213562
• CID: 1015854
• PubChem ID: 67089194
• Update Time: 2025-07-26

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzothiazole
• 1104071-55-7
• MB19137
• DA-15568
• SCHEMBL1594232
• MPWPZLWTLNTQMK-UHFFFAOYSA-N
• AT42622

• Inchi： 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)10-6-5-9-8-15-18-11(9)7-10/h5-8H,1-4H3
• InChI Key： MPWPZLWTLNTQMK-UHFFFAOYSA-N
• SMILES： S1C2C(C=N1)=CC=C(B1OC(C)(C)C(C)(C)O1)C=2

Computed Properties

• Exact Mass: 261.0994801g/mol
• Monoisotopic Mass: 261.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole

Introduction to 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole and Its Significance in Modern Chemical Biology

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole, identified by its CAS number 1104071-55-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a fascinating intersection of organic chemistry and medicinal chemistry, featuring a benzo[d]isothiazole core appended with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent. The unique structural attributes of this compound have positioned it as a valuable tool in the development of novel therapeutic agents and biochemical probes.

The benzo[d]isothiazole scaffold is a privileged structure in drug discovery due to its presence in numerous bioactive molecules. It exhibits a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dioxaborane moiety in the molecule introduces a versatile handle for further functionalization via cross-coupling reactions, making it an attractive intermediate in synthetic chemistry. This dual functionality has been leveraged in the development of complex molecular architectures aimed at modulating specific biological pathways.

In recent years, there has been growing interest in the application of boron-containing compounds in medicinal chemistry. The dioxaborane group facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely used to construct biaryl systems. These reactions are highly efficient and selective, enabling the rapid assembly of intricate molecular frameworks. The utility of this approach has been demonstrated in the synthesis of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole, which serves as a precursor for more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzo[d]isothiazole core has been shown to interact with various biological targets, including enzymes and receptors involved in cancer progression. For instance, studies have highlighted its ability to inhibit kinases that play a crucial role in tumor growth and metastasis. Additionally, the boron-containing moiety allows for further derivatization to optimize solubility and bioavailability, which are critical factors in drug design.

The synthesis of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole exemplifies the elegance of modern synthetic strategies. The use of transition metal catalysis has revolutionized organic synthesis by enabling the construction of complex molecules with remarkable precision. This compound serves as a testament to the power of these methodologies in generating structurally diverse libraries for high-throughput screening.

Recent advances in computational chemistry have further enhanced the design and optimization of molecules like 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborlan-2-yl)benzo[d]isothiazole. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with unprecedented accuracy. This has accelerated the discovery process by enabling virtual screening and rational drug design. By integrating experimental data with computational predictions, scientists can more effectively identify lead compounds for further development.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have utility in treating inflammatory diseases and neurodegenerative disorders. The ability to modulate key biological pathways with high specificity makes it an attractive candidate for therapeutic intervention. As our understanding of disease mechanisms continues to evolve， so too does our capacity to develop innovative treatments.

In conclusion,6-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l 2-yI)benzo[d]isothiazole (CAS no 1104071 - 55 - 7) represents a significant advancement in chemical biology and pharmaceutical research。 Its unique structural features and versatile synthetic applications make it a valuable asset for drug discovery。 As ongoing research uncovers new biological functions and therapeutic opportunities， this compound is poised to play an increasingly important role in the development of next-generation therapeutics。